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Compound of Interest

Compound Name: Methyl acetylacetate-d3

Cat. No.: B12367617 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for Methyl
acetylacetate-d3. The information presented is essential for ensuring a safe laboratory

environment when working with this compound. The safety data for Methyl acetylacetate-d3 is

predominantly based on the non-deuterated form, Methyl acetoacetate, as isotopic labeling

with deuterium does not significantly alter its fundamental chemical hazards.

Hazard Identification and Classification
Methyl acetylacetate-d3 is classified as a combustible liquid that can cause serious eye

damage.[1][2] It is crucial to understand these hazards to implement appropriate safety

measures.

GHS Hazard Statements:

H227: Combustible liquid.[1]

H318: Causes serious eye damage.[1]

Physical and Chemical Properties
Understanding the physical and chemical properties of a substance is a prerequisite for its safe

handling.
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Property Value Source

Molecular Formula C5H5D3O3 [3]

Molecular Weight 119.13 g/mol (approx.) N/A

Appearance Colorless liquid [2][4][5]

Odor Pleasant, fruity [2][5]

Melting Point -80 °C / -112 °F [1][6][7][8]

Boiling Point 169 - 170 °C / 336 - 338 °F [1][2][8]

Flash Point
67 - 70 °C / 152.6 - 158 °F

(closed cup)
[2][6][7][9]

Density 1.076 g/cm³ at 25 °C [1][5][8]

Vapor Pressure 1 hPa at 20 °C [2]

Vapor Density 4.0 [2][8]

Autoignition Temperature 280 °C / 536 °F [2][9]

Solubility in Water Soluble [2][5]

Flammability Limits LEL: 3.1%, UEL: 16% [2][6]

Toxicological Information
Toxicological data provides critical information about the potential health effects of exposure.

The data below is for the non-deuterated Methyl acetoacetate.
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Metric Value Species Test Guideline Source

Acute Oral

Toxicity (LD50)

2,580 - 3,228

mg/kg
Rat (male) OECD 401 [1][9][10]

Acute Dermal

Toxicity (LD50)
> 2,000 mg/kg Rat N/A [1][10]

Skin

Corrosion/Irritatio

n

No skin irritation Rabbit OECD 404 [1]

Serious Eye

Damage

Causes serious

eye damage
Rabbit N/A [1][2][9]

Safe Handling and Storage
Proper handling and storage procedures are paramount to minimizing risk.

4.1. Handling:

Use in a well-ventilated area to avoid inhalation of vapors.[11][12]

Wear appropriate personal protective equipment (PPE), including chemical safety goggles,

gloves, and protective clothing.[1][2][9][11]

Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[1][2]

Take precautionary measures against static discharge.[1] Ground and bond containers and

receiving equipment.[11][13]

Avoid contact with skin and eyes.[3][9][11][12]

Do not eat, drink, or smoke when using this product.[12][13]

Wash hands thoroughly after handling.[1][9]

4.2. Storage:
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Store in a tightly closed container in a cool, dry, and well-ventilated place.[1][2][9][11][12]

Keep away from incompatible materials such as strong oxidizing agents, strong acids, and

bases.[2][10][11][12][13]

Recommended storage temperature is typically 4°C, protected from light.[14] For solutions in

solvent, -80°C for 6 months or -20°C for 1 month is recommended.[14]

Emergency Procedures
5.1. First-Aid Measures:

Eye Contact: Immediately rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing. Call a POISON CENTER or doctor

immediately.[1][2][9]

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water or

shower.[1] If irritation persists, seek medical advice.[11]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Get medical

attention if symptoms occur.[2][9][11]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Immediately make the victim

drink water (two glasses at most). Consult a physician.[1][9][11]

5.2. Fire-Fighting Measures:

Suitable Extinguishing Media: Use dry sand, dry chemical, alcohol-resistant foam, or carbon

dioxide (CO2).[1][6][11]

Unsuitable Extinguishing Media: A heavy water stream may be ineffective.[15]

Specific Hazards: The substance is combustible. Vapors may form explosive mixtures with

air.[6][11] Heating may cause containers to explode.[9]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[1][6][9][11]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.oecd.org/en/publications/2015/07/test-no-404-acute-dermal-irritation-corrosion_g1g59b23.html
https://www.impact-solutions.co.uk/oecd-301-f-manometric-respirometry-test/
https://bpcinstruments.com/oecd-guidelines-test-no-301-c-f/
https://www.nucro-technics.com/services/toxicology/oecd-404-acute-dermal-irritation-corrosion/
https://www.oecd.org/en/publications/1987/02/test-no-401-acute-oral-toxicity_g1gh2923.html
https://www.impact-solutions.co.uk/oecd-301-f-manometric-respirometry-test/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://www.nucro-technics.com/services/toxicology/oecd-404-acute-dermal-irritation-corrosion/
https://www.oecd.org/en/publications/1987/02/test-no-401-acute-oral-toxicity_g1gh2923.html
https://catalog.labcorp.com/toxicology/gene/oecd-404-acute-skin-irritation
https://www.researchgate.net/publication/351673464_Evaluating_the_Ready_Biodegradability_of_Biodegradable_Plastics_Using_OECD_Test_Guideline_301F
https://www.researchgate.net/publication/351673464_Evaluating_the_Ready_Biodegradability_of_Biodegradable_Plastics_Using_OECD_Test_Guideline_301F
https://www.oecd.org/en/publications/2015/07/test-no-404-acute-dermal-irritation-corrosion_g1g59b23.html
https://www.impact-solutions.co.uk/oecd-301-f-manometric-respirometry-test/
https://bpcinstruments.com/oecd-guidelines-test-no-301-c-f/
https://www.oecd.org/en/publications/2015/07/test-no-404-acute-dermal-irritation-corrosion_g1g59b23.html
https://www.nucro-technics.com/services/toxicology/oecd-404-acute-dermal-irritation-corrosion/
https://www.impact-solutions.co.uk/oecd-301-f-manometric-respirometry-test/
https://bpcinstruments.com/oecd-guidelines-test-no-301-c-f/
https://www.nucro-technics.com/services/toxicology/oecd-404-acute-dermal-irritation-corrosion/
https://www.oecd.org/en/publications/2015/07/test-no-404-acute-dermal-irritation-corrosion_g1g59b23.html
https://bpcinstruments.com/oecd-guidelines-test-no-301-c-f/
https://www.nucro-technics.com/services/toxicology/oecd-404-acute-dermal-irritation-corrosion/
https://www.oecd.org/en/publications/2015/07/test-no-404-acute-dermal-irritation-corrosion_g1g59b23.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg404.pdf
https://www.nucro-technics.com/services/toxicology/oecd-404-acute-dermal-irritation-corrosion/
https://pubmed.ncbi.nlm.nih.gov/15601231/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg404.pdf
https://www.nucro-technics.com/services/toxicology/oecd-404-acute-dermal-irritation-corrosion/
https://bpcinstruments.com/oecd-guidelines-test-no-301-c-f/
https://www.oecd.org/en/publications/2015/07/test-no-404-acute-dermal-irritation-corrosion_g1g59b23.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg404.pdf
https://bpcinstruments.com/oecd-guidelines-test-no-301-c-f/
https://www.nucro-technics.com/services/toxicology/oecd-404-acute-dermal-irritation-corrosion/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12367617?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5.3. Accidental Release Measures:

Personal Precautions: Evacuate unnecessary personnel.[15] Ensure adequate ventilation.

Remove all sources of ignition.[2][9][11] Avoid breathing vapors and contact with skin or

eyes.[1][12]

Environmental Precautions: Prevent the product from entering drains or waterways.[1][11]

[12]

Containment and Cleanup: Cover drains.[1] Absorb the spill with inert material such as sand,

earth, or vermiculite.[9][11][12] Collect the material into a suitable, labeled container for

disposal.[11][12]

Experimental Protocols Cited
The toxicological and biodegradability data for Methyl acetoacetate are based on standardized

OECD (Organisation for Economic Co-operation and Development) guidelines. Below are

summaries of the methodologies for the key tests cited.

6.1. OECD Test Guideline 401: Acute Oral Toxicity

Principle: This test determines the short-term adverse effects of a substance after oral

administration of a single dose. It is used to calculate the LD50 (median lethal dose), which

is the statistically derived dose expected to cause death in 50% of the test animals.[11]

Methodology: The test substance is administered by gavage in graduated doses to groups of

rodents (typically rats).[11] Each group receives a single dose level. Animals are observed

for a period, typically 14 days, for signs of toxicity and mortality. Body weight is recorded

before administration, weekly, and at death.[11] At the end of the study, surviving animals are

euthanized and all animals undergo a necropsy to record any gross pathological changes.

[11]

Note: This guideline was officially rescinded in 2002 and replaced by alternative methods

that reduce the number of animals used, such as OECD 420, 423, and 425.[4]

6.2. OECD Test Guideline 404: Acute Dermal Irritation/Corrosion

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://pubmed.ncbi.nlm.nih.gov/15601231/
https://www.impact-solutions.co.uk/oecd-301-f-manometric-respirometry-test/
https://bpcinstruments.com/oecd-guidelines-test-no-301-c-f/
https://www.nucro-technics.com/services/toxicology/oecd-404-acute-dermal-irritation-corrosion/
https://www.oecd.org/en/publications/2015/07/test-no-404-acute-dermal-irritation-corrosion_g1g59b23.html
https://www.oecd.org/en/publications/1987/02/test-no-401-acute-oral-toxicity_g1gh2923.html
https://www.oecd.org/en/publications/2015/07/test-no-404-acute-dermal-irritation-corrosion_g1g59b23.html
https://www.nucro-technics.com/services/toxicology/oecd-404-acute-dermal-irritation-corrosion/
https://www.oecd.org/en/publications/1987/02/test-no-401-acute-oral-toxicity_g1gh2923.html
https://www.oecd.org/en/publications/2015/07/test-no-404-acute-dermal-irritation-corrosion_g1g59b23.html
https://bpcinstruments.com/oecd-guidelines-test-no-301-c-f/
https://www.nucro-technics.com/services/toxicology/oecd-404-acute-dermal-irritation-corrosion/
https://www.oecd.org/en/publications/1987/02/test-no-401-acute-oral-toxicity_g1gh2923.html
https://www.nucro-technics.com/services/toxicology/oecd-404-acute-dermal-irritation-corrosion/
https://www.oecd.org/en/publications/1987/02/test-no-401-acute-oral-toxicity_g1gh2923.html
https://www.nucro-technics.com/services/toxicology/oecd-404-acute-dermal-irritation-corrosion/
https://www.nucro-technics.com/services/toxicology/oecd-404-acute-dermal-irritation-corrosion/
https://www.nucro-technics.com/services/toxicology/oecd-404-acute-dermal-irritation-corrosion/
https://www.nucro-technics.com/services/toxicology/oecd-404-acute-dermal-irritation-corrosion/
https://www.scribd.com/document/362145448/Oecd-401-PDF
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12367617?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Principle: This guideline assesses the potential of a substance to cause irritation or corrosion

when applied to the skin.[1][3][14] The test evaluates the reversibility of the observed effects.

[3][14]

Methodology: A single dose (0.5 mL of liquid or 0.5 g of solid) of the test substance is applied

to a small area of skin (approx. 6 cm²) on an albino rabbit.[3] An untreated area of skin

serves as a control. The exposure period is typically 4 hours, after which the substance is

removed.[3] The skin is then examined for signs of erythema (redness) and edema (swelling)

at specific intervals (e.g., 60 minutes, 24, 48, and 72 hours) after patch removal.[6]

Observations may continue for up to 14 days to assess the reversibility of the effects.[3] The

severity of the skin reactions is scored according to a standardized grading scale.[6]

6.3. OECD Test Guideline 301F: Ready Biodegradability (Manometric Respirometry Test)

Principle: This screening test evaluates the "ready biodegradability" of a chemical in an

aerobic aqueous medium.[2] It measures the oxygen consumed by a microbial inoculum as it

biodegrades the test substance.[2][9] A substance is considered readily biodegradable if it

reaches a specific percentage of its theoretical oxygen demand (ThOD) within a 28-day

period, including a "10-day window" where the rapid biodegradation phase occurs.[9][15]

Methodology: A known concentration of the test substance is added to a mineral medium

inoculated with microorganisms (typically from activated sludge).[2] This mixture is incubated

in a closed respirometer at a constant temperature for up to 28 days.[2] The consumption of

oxygen is measured over time, either by monitoring pressure changes or by electrolytically

generating oxygen to maintain a constant volume.[2][10] The amount of oxygen consumed

by the microorganisms in the presence of the test substance (corrected for a blank control) is

expressed as a percentage of the ThOD.[2]

Visualized Safety Workflow
The following diagram illustrates the logical workflow for the safe handling and use of Methyl
acetylacetate-d3 in a laboratory setting.
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Caption: Safe handling workflow for Methyl acetylacetate-d3.

This guide is intended for informational purposes and should be supplemented by a thorough

review of the specific Safety Data Sheet (SDS) provided by the manufacturer and adherence to

all institutional and regulatory safety protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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